Cas no 642459-02-7 (6-Chloro-N-cyclopentyl-2-pyrazinamine)

• Product Name: 6-Chloro-N-cyclopentyl-2-pyrazinamine
• CAS No: 642459-02-7
• MF: C₉H₁₂ClN₃
• MW: 197.664680480957
• MDL: MFCD10597764
• CID: 1079613
• PubChem ID: 10104176
• Update Time: 2025-06-08

6-Chloro-N-cyclopentyl-2-pyrazinamine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-cyclopentyl-2-pyrazinamine
• 2-chloro-6-cyclopentylaminopyrazine
• AG-L-23967
• CTK5C0977
• MB08531
• T6042645
• SCHEMBL6656336
• AKOS005264490
• 6-chloro-N-cyclopentylpyrazin-2-amine
• Z223816194
• 642459-02-7
• DTXSID30435629

• MDL： MFCD10597764
• Inchi： 1S/C9H12ClN3/c10-8-5-11-6-9(13-8)12-7-3-1-2-4-7/h5-7H,1-4H2,(H,12,13)
• InChI Key： LBQDAQLQAZKFRN-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)NC1CCCC1

Computed Properties

• Exact Mass: 197.0719751g/mol
• Monoisotopic Mass: 197.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.8Ų

6-Chloro-N-cyclopentyl-2-pyrazinamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 6-Chloro-N-cyclopentyl-2-pyrazinamine

Recent Advances in the Study of 6-Chloro-N-cyclopentyl-2-pyrazinamine (CAS: 642459-02-7): A Comprehensive Research Brief

The compound 6-Chloro-N-cyclopentyl-2-pyrazinamine (CAS: 642459-02-7) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic amine derivative, featuring a pyrazine core with chloro and cyclopentylamino substituents, demonstrates unique physicochemical properties that make it a promising scaffold for drug development. Recent studies have focused on its potential as a kinase inhibitor and its role in modulating various biological pathways.

Structural analysis reveals that the electron-withdrawing chloro group at position 6 and the bulky cyclopentylamino group at position 2 create a distinctive electronic and steric profile. This configuration has been shown to influence binding affinity to several protein targets, particularly in the ATP-binding sites of kinases. The compound's molecular weight of 197.67 g/mol and logP value of approximately 2.8 suggest favorable drug-like properties, including reasonable membrane permeability and metabolic stability.

In recent pharmacological evaluations, 6-Chloro-N-cyclopentyl-2-pyrazinamine demonstrated selective inhibition against a subset of protein kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry reported IC50 values in the low micromolar range against several members of the JAK kinase family. The compound showed particular promise in cellular assays measuring STAT phosphorylation, suggesting potential applications in autoimmune disease therapy.

Synthetic approaches to 6-Chloro-N-cyclopentyl-2-pyrazinamine have been optimized in recent years, with several research groups reporting improved yields and purity. A 2024 publication in Organic Process Research & Development detailed a novel palladium-catalyzed amination protocol that achieves >90% yield while reducing heavy metal contamination to <5 ppm. These advances in synthesis are critical for enabling larger-scale production for preclinical studies.

Metabolic stability studies conducted in 2023 using human liver microsomes revealed that 6-Chloro-N-cyclopentyl-2-pyrazinamine has a half-life of approximately 45 minutes, with primary metabolic pathways involving oxidation of the cyclopentyl ring. These findings have guided recent medicinal chemistry efforts to develop analogs with improved metabolic stability while maintaining the core pharmacophore.

The compound's potential as a lead structure has been further validated by recent crystallographic studies. A 2024 Nature Communications paper reported the X-ray crystal structure of 6-Chloro-N-cyclopentyl-2-pyrazinamine bound to JAK3, revealing key hydrogen bond interactions with the hinge region and hydrophobic contacts with the gatekeeper residue. These structural insights are informing the design of next-generation inhibitors with enhanced selectivity profiles.

Current research directions include exploring the compound's utility in combination therapies and investigating its off-target effects. Preliminary data presented at the 2024 American Chemical Society National Meeting suggested synergistic effects when combined with certain immunomodulators, though these findings require further validation. As research progresses, 6-Chloro-N-cyclopentyl-2-pyrazinamine continues to demonstrate significant potential as a versatile scaffold in medicinal chemistry and drug discovery.